Cas no 2171266-06-9 ((2R)-1-(propan-2-yl)piperidin-2-ylmethanamine)

• Product Name: (2R)-1-(propan-2-yl)piperidin-2-ylmethanamine
• CAS No: 2171266-06-9
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5565793
• PubChem ID: 28397902
• Update Time: 2025-10-21

(2R)-1-(propan-2-yl)piperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2171266-06-9
• [(2R)-1-(propan-2-yl)piperidin-2-yl]methanamine
• EN300-1645701
• (2R)-1-(propan-2-yl)piperidin-2-ylmethanamine

• Inchi： 1S/C9H20N2/c1-8(2)11-6-4-3-5-9(11)7-10/h8-9H,3-7,10H2,1-2H3/t9-/m1/s1
• InChI Key： DWJDCMNVRMEEBL-SECBINFHSA-N
• SMILES： N1(C(C)C)CCCC[C@@H]1CN

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on (2R)-1-(propan-2-yl)piperidin-2-ylmethanamine

(2R)-1-(Propan-2-yl)piperidin-2-ylmethanamine: A Comprehensive Overview

Introduction to (2R)-1-(Propan-2-yl)piperidin-2-ylmethanamine

Cas No 2171266-06-9, also known as (2R)-1-(propan-2-yl)piperidin-2-ylmethanamine, is a complex organic compound with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and structural versatility. The molecule features a piperidine ring substituted with a propan-2-yl group at the 1-position and a methanamine group at the 2-position, with the stereochemistry specified as (R) configuration. This unique structure contributes to its intriguing chemical properties and biological interactions.

Chemical Structure and Synthesis

The synthesis of (2R)-1-(propan-2-yl)piperidin-2-ylmethanamine involves a series of well-established organic reactions, including alkylation, reduction, and stereochemical control. The compound's piperidine ring is synthesized through either alkylation of piperidine derivatives or through the cyclization of amino alcohols. The introduction of the propan-2-yl group at the 1-position requires precise control over the reaction conditions to ensure regioselectivity. Similarly, the methanamine group at the 2-position is introduced via nucleophilic substitution or reductive amination, depending on the starting materials used.

Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is crucial for its application in chiral environments, such as drug discovery. The stereochemistry at the 2-position (R configuration) plays a pivotal role in determining the compound's pharmacokinetic properties and biological activity.

Physical and Chemical Properties

Cas No 2171266-06-9 exhibits distinct physical and chemical properties that make it suitable for various applications. Its molecular weight is approximately 185.3 g/mol, with a melting point ranging between 95°C and 105°C. The compound is sparingly soluble in water but shows enhanced solubility in organic solvents such as dichloromethane and ethanol. These properties are essential for its use in pharmaceutical formulations and analytical techniques.

Recent studies have focused on the stability of this compound under different storage conditions. Research indicates that (2R)-1-(propan-2-yl)piperidin-2-ylmethanamine remains stable under ambient conditions for extended periods, provided it is protected from moisture and light. This stability is advantageous for its storage and transportation during preclinical trials.

Biological Activity and Applications

The biological activity of Cas No 2171266-06-9 has been extensively studied in recent years, revealing promising potential in therapeutic applications. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (R)-configuration specific studies have highlighted its role as a modulator of ion channels, particularly voltage-gated sodium channels. This activity suggests its potential application in pain management therapies, where modulation of sodium channels is critical for reducing neuropathic pain.

Furthermore, recent research has explored the use of this compound as a building block for more complex bioactive molecules. Its ability to undergo further functionalization without compromising its core structure makes it an invaluable intermediate in medicinal chemistry.

Current Research Trends and Future Directions

The ongoing research on (R)-configuration specific derivatives of (R)-configuration specific derivatives has opened new avenues for exploring their therapeutic potential. Current studies are focusing on optimizing the pharmacokinetic profile of this compound to enhance its bioavailability and reduce potential side effects.

Another promising area of investigation involves the use of computational chemistry techniques to predict the binding affinity of this compound with various drug targets. These studies aim to identify novel therapeutic applications by leveraging advanced molecular modeling tools.

In conclusion, Cas No 2171266-06